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Compound of Interest

Compound Name: (2r,3s)-2,3-Hexanediol

Cat. No.: B15495783

This guide provides essential safety and logistical information for the handling and disposal of
(2r,3s)-2,3-Hexanediol in a laboratory setting. Adherence to these procedures is critical for
ensuring the safety of researchers, scientists, and drug development professionals.

Personal Protective Equipment (PPE)

When handling (2r,3s)-2,3-Hexanediol, appropriate personal protective equipment is
mandatory to prevent skin and eye contact, as well as inhalation of any vapors. The required
PPE is summarized in the table below.
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PPE Category Item Specifications

Safety Glasses with Side Must conform to EN 166 (EU)

Eye and Face Protection _
Shields or Goggles or NIOSH (US) standards.[1]

Impervious gloves such as
Hand Protection Chemical-Resistant Gloves latex or vinyl are
recommended.[2]

Wear a fully protective
] Laboratory Coat or Protective impervious suit or lab coat.[3]
Body Protection ] ] ) o
Suit Fire/flame resistant clothing is

also recommended.[1]

Use a suitable respirator if high
concentrations are present or if
) ) ) ) ventilation is inadequate.[3] A
Respiratory Protection Respirator (if necessary) ]
full-face respirator may be
used if exposure limits are

exceeded.[1]

Handling and Storage Procedures

Proper handling and storage are crucial to maintain the integrity of (2r,3s)-2,3-Hexanediol and
to ensure a safe laboratory environment.

» Handling:
o Work in a well-ventilated area, preferably under a chemical fume hood.[3]
o Avoid contact with skin and eyes.[4]
o Wash hands thoroughly after handling.[5]
o Avoid breathing vapors or mists.
o Storage:

o Keep containers tightly sealed in a cool, dry, and well-ventilated place.[3][6]
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o Store away from oxidizing agents and strong bases.[3]
Spill and Emergency Procedures
In the event of a spill or accidental exposure, immediate and appropriate action must be taken.
o Spill Cleanup:

Evacuate and ventilate the area.

o

o

Wear the appropriate PPE as outlined in the table above.

[¢]

Absorb the spill with an inert material such as sand, diatomite, or universal binders.[3]

[¢]

Collect the absorbed material into a suitable, labeled container for disposal.[3]

o

Clean the spill area with soap and water.[2]
o First Aid Measures:

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids. Seek medical attention if irritation persists.[5][6]

o Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.
Remove contaminated clothing. Seek medical attention if irritation persists.[5]

o Inhalation: Move to fresh air. If breathing is difficult, give oxygen. Seek medical attention if
symptoms occur.[5]

o Ingestion: Do NOT induce vomiting. Clean mouth with water and drink plenty of water
afterwards. Seek immediate medical advice.[3][5]

Disposal Plan

Improper disposal of glycols can harm the environment. Follow these steps for the safe
disposal of (2r,3s)-2,3-Hexanediol.
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» Labeling: Ensure the waste container is clearly labeled with "Hazardous Waste" and the
chemical name.[7]

e Segregation: Do not mix with other waste streams unless specifically instructed to do so by
your institution's environmental health and safety (EHS) office.

o Storage of Waste: Keep the waste container tightly closed and store it in a designated, well-
ventilated hazardous waste accumulation area.[8]

» Disposal: Arrange for disposal through a licensed hazardous waste disposal company. Never
pour (2r,3s)-2,3-Hexanediol down the drain or dispose of it in the regular trash.[7][8] Local
regulations must be followed.

Workflow for Safe Handling and Disposal

The following diagram outlines the key steps for the safe handling and disposal of (2r,3s)-2,3-
Hexanediol.
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Caption: Workflow for handling and disposal of (2r,3s)-2,3-Hexanediol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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